Cas no 899922-85-1 (1-(4-chlorophenyl)methyl-3-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 1-(4-chlorophenyl)methyl-3-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 899922-85-1
• MF: C₂₃H₁₉ClN₂O₄
• MW: 422.860965013504
• CID: 5971858
• PubChem ID: 73888530
• Update Time: 2025-06-13

1-(4-chlorophenyl)methyl-3-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 2,4(1H,3H)-Quinazolinedione, 1-[(4-chlorophenyl)methyl]-3-(3,4-dimethoxyphenyl)-
• 899922-85-1

• Inchi： 1S/C23H19ClN2O4/c1-29-20-12-11-17(13-21(20)30-2)26-22(27)18-5-3-4-6-19(18)25(23(26)28)14-15-7-9-16(24)10-8-15/h3-13H,14H2,1-2H3
• InChI Key： MOGCFMAPPCWREA-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C2=C(C=CC=C2)C(=O)N(C2=CC=C(OC)C(OC)=C2)C1=O

Computed Properties

• Exact Mass: 423.1111598g/mol
• Monoisotopic Mass: 423.1111598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.8Ų

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 604.3±65.0 °C(Predicted)
• pka: -0.29±0.20(Predicted)

Additional information on 1-(4-chlorophenyl)methyl-3-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 1-(4-chlorophenyl)methyl-3-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 899922-85-1)

1-(4-chlorophenyl)methyl-3-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activity. This molecule belongs to the quinazoline class of heterocycles, which are well-known for their broad spectrum of pharmacological properties. The compound’s unique structural features, including the presence of a chlorophenyl group and dimethoxyphenyl substituents, contribute to its distinct chemical and biological characteristics. The CAS number 899922-85-1 provides a unique identifier for this specific compound, facilitating its recognition in scientific literature and industrial applications.

The synthesis and characterization of 1-(4-chlorophenyl)methyl-3-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione involve sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. The quinazoline core is a key pharmacophore in many bioactive molecules, and modifications to this scaffold can lead to novel compounds with enhanced or altered biological activities. In particular, the incorporation of electron-withdrawing and electron-donating groups at specific positions on the quinazoline ring can modulate interactions with biological targets. This compound’s structure suggests potential interactions with enzymes and receptors involved in various disease pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 1-(4-chlorophenyl)methyl-3-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione with greater accuracy. Molecular docking studies have been instrumental in understanding how this compound might bind to its intended targets. For instance, preliminary simulations suggest that the chlorophenyl and dimethoxyphenyl groups may interact with specific amino acid residues in protein binding pockets. Such insights are crucial for designing derivatives with improved potency and selectivity.

The pharmacological profile of 1-(4-chlorophenyl)methyl-3-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione is currently under investigation in several academic and industrial research settings. Initial studies have indicated potential activity against enzymes implicated in cancer progression. The quinazoline scaffold is known to exhibit inhibitory effects on kinases and other enzymes that play critical roles in cell signaling pathways. The presence of both chlorophenyl and dimethoxyphenyl substituents may enhance binding affinity by optimizing steric and electronic interactions with the target enzyme’s active site.

In addition to its potential anticancer applications, 1-(4-chlorophenyl)methyl-3-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione may also exhibit other therapeutic effects. For example, dimethoxyphenyl groups are often associated with anti-inflammatory properties due to their ability to modulate cytokine production and inhibit inflammatory pathways. The chlorophenyl moiety could contribute to additional bioactivity by influencing metabolic stability or membrane permeability. These combined features make this compound a promising candidate for further exploration in drug discovery programs targeting multiple diseases.

The synthetic route to 1-(4-chlorophenyl)methyl-3-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione represents a significant achievement in medicinal chemistry. The synthesis typically involves multi-step reactions such as condensation reactions between appropriately substituted phenols and carbonyl compounds under controlled conditions. Advances in catalytic methods have allowed for more efficient and scalable production processes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the desired aromatic substituents into the quinazoline core with high precision.

The physicochemical properties of this compound are also critical for its development as a drug candidate. Parameters such as solubility, melting point, and stability under various conditions must be carefully evaluated before proceeding to preclinical testing. Computational methods can predict these properties based on the molecular structure, enabling researchers to optimize formulations that enhance bioavailability and shelf life.

Current research trends indicate that quinazoline derivatives continue to be a fertile ground for innovation in pharmaceutical development.* Recent publications highlight the discovery of new analogs with improved pharmacokinetic profiles* using structure-based design principles.* The study of 1-(4-chlorophenyl)methyl-3-(3*dimethoxyphenyl)-1*2*3*,*,* tetrahydroquinazoline-*2,*,*dione (CAS No.* 899922-*85*-*1) aligns with these trends by exploring novel structural motifs within the quinazoline class.*

The development of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive compounds like *this one.* HTS allows researchers to test thousands of compounds against various biological targets rapidly.* Preliminary HTS data on *this compound* suggests potential activity against targets relevant to neurological disorders,* adding another dimension to its therapeutic potential.* Further validation through more targeted assays will be necessary* but these initial findings are encouraging.

Regulatory considerations play a crucial role in advancing *this compound* toward clinical use.* Compliance with guidelines from agencies such as the FDA*EMA*and others ensures that safety*quality control standards are met before human testing begins.* Collaborative efforts between academic institutions*pharmaceutical companies*and regulatory bodies facilitate this process by sharing data*resources*and expertise.

In conclusion,* 1*(*)-*chlorophenyl*)methyl-*–(*)-*dimethoxyphenyI*)-*–*-tetrahyd roq uin az oline-*–*,–*-dione (CAS No.* 899922-*85*-*) represents an exciting opportunity for drug discovery due to its unique structure* potential bioactivity*and well-defined synthetic route.* Ongoing research aims to elucidate its mechanism(s) of action* optimize its pharmacological profile*and translate these findings into clinical applications.* As our understanding of disease biology evolves so too does our capacity to develop innovative therapeutics based on compounds like *this one.*